2-bromo-N-cyclopropyl-3-fluorobenzamide
Description
2-Bromo-N-cyclopropyl-3-fluorobenzamide is a halogenated benzamide derivative characterized by a bromine atom at the 2-position, a fluorine atom at the 3-position of the benzene ring, and a cyclopropyl group attached to the amide nitrogen. The bromine and fluorine substituents influence reactivity, solubility, and intermolecular interactions, while the cyclopropyl moiety may confer conformational rigidity, affecting binding affinity in biological systems.
Properties
IUPAC Name |
2-bromo-N-cyclopropyl-3-fluorobenzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrFNO/c11-9-7(2-1-3-8(9)12)10(14)13-6-4-5-6/h1-3,6H,4-5H2,(H,13,14) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEZYUPIMRFDDEP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=C(C(=CC=C2)F)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrFNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.09 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-bromo-N-cyclopropyl-3-fluorobenzamide typically involves the following steps:
Starting Materials: The synthesis begins with 3-bromo-4-fluorobenzoic acid and cyclopropylamine.
Amidation Reaction: The 3-bromo-4-fluorobenzoic acid is reacted with cyclopropylamine in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine.
Industrial Production Methods
While specific industrial production methods for 2-bromo-N-cyclopropyl-3-fluorobenzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reactors, and ensuring proper purification techniques to obtain the desired compound in high yield and purity.
Chemical Reactions Analysis
Types of Reactions
2-bromo-N-cyclopropyl-3-fluorobenzamide can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles under appropriate conditions.
Oxidation and Reduction:
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide may be used.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be employed.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution of the bromine atom could yield various substituted benzamides.
Scientific Research Applications
Medicinal Chemistry: It may serve as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.
Materials Science: The compound could be used in the development of new materials with specific properties.
Biological Studies: It may be used in studies to understand its interactions with biological molecules and potential biological activities.
Mechanism of Action
The specific mechanism of action for 2-bromo-N-cyclopropyl-3-fluorobenzamide is not well-documented. like other benzamide derivatives, it may interact with various molecular targets, including enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and other non-covalent interactions. These interactions can modulate the activity of the target molecules and lead to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound is compared below with four analogs, focusing on substituent positions, molecular properties, and reported applications.
Table 1: Structural and Physicochemical Comparison
Key Observations
Substituent Effects: Halogen Position: The 2-bromo-3-fluoro substitution in the target compound creates a polarized aromatic system, favoring hydrogen bonding and π-stacking compared to 5-bromo-2-fluoro-3-methylbenzamide (), where the methyl group increases hydrophobicity .
Molecular Weight and Applications :
- Lower molar mass analogs (e.g., 292.53 g/mol in ) are prioritized in agrochemical synthesis, whereas higher-mass derivatives (e.g., 323.53 g/mol in ) are explored for materials science .
Biological Activity
2-Bromo-N-cyclopropyl-3-fluorobenzamide is an organic compound characterized by its unique molecular structure, which includes a bromine atom at the 2-position, a fluorine atom at the 3-position, and a cyclopropyl group attached to the nitrogen of the amide. This compound has garnered interest in medicinal chemistry due to its potential biological activities and interactions with various biological targets.
The molecular formula of 2-bromo-N-cyclopropyl-3-fluorobenzamide is C10H9BrFNO. The synthesis typically involves the reaction of 3-bromo-4-fluorobenzoic acid with cyclopropylamine in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and bases like triethylamine.
| Property | Value |
|---|---|
| Molecular Formula | C10H9BrFNO |
| Molecular Weight | 256.09 g/mol |
| Melting Point | Not specified |
| Solubility | Soluble in organic solvents |
The compound may interact with enzymes and receptors through non-covalent interactions such as hydrogen bonding and hydrophobic interactions. These interactions can modulate the activity of target molecules, potentially leading to therapeutic effects.
Case Studies
- Antitumor Activity : In preliminary studies, derivatives of benzamide compounds have shown promise in inhibiting tumor growth by targeting specific pathways involved in cancer progression. The unique halogen substitutions in 2-bromo-N-cyclopropyl-3-fluorobenzamide may enhance its binding affinity to these targets.
- Neuropharmacological Studies : Research indicates that similar benzamide derivatives can influence neurotransmitter systems, suggesting that 2-bromo-N-cyclopropyl-3-fluorobenzamide might exhibit neuroactive properties. Further investigation into its effects on neurotransmitter receptors could reveal its potential in treating neurological disorders .
Comparative Analysis
To understand the uniqueness of 2-bromo-N-cyclopropyl-3-fluorobenzamide, it is beneficial to compare it with structurally similar compounds:
Table 2: Comparison with Similar Compounds
| Compound | Structural Features | Potential Activity |
|---|---|---|
| 2-Bromo-N-cyclopropylbenzamide | Lacks fluorine at the 3-position | Moderate activity |
| 3-Bromo-N-cyclopropylbenzamide | Bromine at the 3-position | Lower activity |
| 2-Bromo-N-methyl-3-fluorobenzamide | Methyl group instead of cyclopropyl | Varies based on substitution |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
